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Compound of Interest

Compound Name: 2-Fluoro-4-iodo-3-picoline

Cat. No.: B125566

IUPAC Name: 2-Fluoro-4-iodo-3-methylpyridine

This technical guide provides a comprehensive overview of 2-fluoro-4-iodo-3-methylpyridine, a
key halogenated pyridine derivative. The document is intended for researchers, scientists, and
professionals in the fields of drug development and chemical synthesis, offering detailed
information on its chemical properties, synthesis, and significant applications as a versatile
intermediate.

Chemical Identity and Properties

2-Fluoro-4-iodo-3-methylpyridine, also known by its common name 2-fluoro-4-iodo-3-picoline,
is a substituted pyridine ring bearing a fluorine atom at the 2-position, an iodine atom at the 4-
position, and a methyl group at the 3-position. This unique arrangement of substituents imparts
specific reactivity and makes it a valuable building block in organic synthesis.

Physicochemical Data

The following table summarizes the key physicochemical properties of 2-fluoro-4-iodo-3-
methylpyridine.
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Property Value Source
2-fluoro-4-iodo-3-

IUPAC Name o [1]
methylpyridine

Synonym 2-Fluoro-4-iodo-3-picoline [1]

CAS Number 153034-80-1 [1]

Molecular Formula CeHsFIN [1]

Molecular Weight 237.01 g/mol [1]

Monoisotopic Mass

236.94507 Da

[1]

Appearance

Brown solid

[2]

Storage Conditions

Store at 0-8°C

[3]

Spectroscopic Data

Mass spectrometry data confirms the molecular weight of the compound.

e Mass Spectrometry (MS): (ES+) m/z 238 [M+H]* (Theoretical value for CeHsFIN is 237).[2]

Synthesis of 2-Fluoro-4-iodo-3-methylpyridine

The synthesis of 2-fluoro-4-iodo-3-methylpyridine can be achieved through the ortho-lithiation

of a fluorinated pyridine precursor followed by iodination. A general synthetic workflow is

depicted below.
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Starting Materials
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Reactian Steps

Deprotonation at -78 °C

Intermediate anion

Methylation at -78 °C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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